Cas no 889940-21-0 ((1,6-Naphthyridin-5-yl)methanamine)

• Product name: (1,6-Naphthyridin-5-yl)methanamine
• CAS No: 889940-21-0
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 6782911
• PubChem ID: 1415844

(1,6-Naphthyridin-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1,6-Naphthyridin-5-yl)methanamine
• 889940-21-0
• AKOS006293426

• Inchi： 1S/C9H9N3/c10-6-9-7-2-1-4-11-8(7)3-5-12-9/h1-5H,6,10H2
• InChI Key： HINOJUOQUMKDRG-UHFFFAOYSA-N
• SMILES： N1C=CC2=C(C=CC=N2)C=1CN

Computed Properties

• Exact Mass: 159.079647300g/mol
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 51.8Ų

Additional information on (1,6-Naphthyridin-5-yl)methanamine

Comprehensive Overview of (1,6-Naphthyridin-5-yl)methanamine (CAS No. 889940-21-0): Properties, Applications, and Research Insights

(1,6-Naphthyridin-5-yl)methanamine, identified by its CAS number 889940-21-0, is a specialized organic compound belonging to the naphthyridine derivative family. This compound has garnered significant attention in pharmaceutical and material science research due to its unique structural features and potential applications. The 1,6-naphthyridine core provides a rigid aromatic scaffold, while the methanamine functional group offers reactivity for further chemical modifications. Researchers are particularly interested in its role as a building block for drug discovery and small molecule inhibitors.

Recent studies highlight the growing importance of naphthyridine-based compounds in addressing contemporary challenges in medicinal chemistry and biomaterials. With the increasing demand for targeted therapies and precision medicine, compounds like (1,6-Naphthyridin-5-yl)methanamine are being explored for their potential in designing kinase inhibitors and enzyme modulators. The compound's molecular structure allows for diverse interactions with biological targets, making it valuable for developing novel therapeutic agents.

The synthesis and characterization of CAS 889940-21-0 have been documented in several peer-reviewed publications, emphasizing its chemical stability and solubility profile. These properties are crucial for its application in drug formulation and delivery systems. Furthermore, the compound's electronic properties make it suitable for use in organic electronics and optoelectronic materials, aligning with current trends in sustainable technology development.

From a commercial perspective, (1,6-Naphthyridin-5-yl)methanamine is available through specialized chemical suppliers and research reagent providers. Its pricing and availability are influenced by factors such as purity grade, batch size, and synthetic route. Researchers often seek custom synthesis options to obtain derivatives with specific modifications for their projects. The compound's safety data and handling guidelines are well-documented, ensuring compliance with laboratory standards.

Ongoing research explores the potential of naphthyridine derivatives in addressing antimicrobial resistance, a critical global health concern. Preliminary studies suggest that structural analogs of 889940-21-0 may exhibit activity against resistant bacterial strains. This aligns with the pharmaceutical industry's focus on developing new antibiotic classes to combat evolving pathogens. Additionally, the compound's framework is being investigated for cancer immunotherapy applications, particularly in modulating immune checkpoint pathways.

The analytical characterization of (1,6-Naphthyridin-5-yl)methanamine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure accurate identification and quality control for research applications. Recent advancements in computational chemistry have enabled more efficient prediction of the compound's physicochemical properties and bioactivity, accelerating its exploration in various fields.

In the context of green chemistry initiatives, researchers are developing more sustainable synthetic routes for naphthyridine derivatives, including CAS 889940-21-0. This involves optimizing catalytic processes and reducing organic solvent usage during production. Such efforts contribute to the broader goals of environmentally friendly chemical manufacturing while maintaining product quality and yield.

The intellectual property landscape surrounding (1,6-Naphthyridin-5-yl)methanamine includes several patents covering its synthesis methods and potential applications. These patents highlight the compound's versatility as a pharmacophore in various therapeutic areas. As research progresses, new patent filings continue to emerge, reflecting the sustained interest in this chemical entity and its derivatives within the scientific community.

For researchers working with 889940-21-0, proper storage conditions are essential to maintain compound integrity. Recommendations typically include protection from moisture and light exposure, with ideal storage in controlled environments. These precautions ensure the compound's stability for extended periods, supporting reproducible experimental results in various applications.

The future outlook for (1,6-Naphthyridin-5-yl)methanamine research appears promising, with potential expansions into neuroscience applications and diagnostic probe development. As analytical techniques become more sophisticated and synthetic methodologies more efficient, the compound's utility across multiple scientific disciplines is expected to grow significantly in the coming years.